Cas no 1223527-80-7 (6-(Dimethylamino)-5-methylpyridin-3-ylboronic acid)

• Product Name: 6-(Dimethylamino)-5-methylpyridin-3-ylboronic acid
• CAS No: 1223527-80-7
• MF: C₈H₁₃BN₂O₂
• MW: 180.012021780014
• MDL: MFCD18382854
• CID: 2130801
• Update Time: 2025-05-21

6-(Dimethylamino)-5-methylpyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Dimethylamino)-5-methylpyridin-3-ylboronic acid
• GCEYVHZLYWAHJO-UHFFFAOYSA-N
• (6-(diMethylaMino)-5-Methylpyridin-3-yl)boronic acid

• MDL： MFCD18382854
• Inchi： 1S/C8H13BN2O2/c1-6-4-7(9(12)13)5-10-8(6)11(2)3/h4-5,12-13H,1-3H3
• InChI Key： GCEYVHZLYWAHJO-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C(C(C)=C1)N(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 56.6

Additional information on 6-(Dimethylamino)-5-methylpyridin-3-ylboronic acid

Comprehensive Overview of 6-(Dimethylamino)-5-methylpyridin-3-ylboronic acid (CAS No. 1223527-80-7)

6-(Dimethylamino)-5-methylpyridin-3-ylboronic acid (CAS No. 1223527-80-7) is a specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the pyridine boronic acid family, a class of molecules known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. With the increasing demand for small molecule inhibitors and kinase-targeting agents, this compound has garnered significant attention in medicinal chemistry circles.

The structural uniqueness of 6-(Dimethylamino)-5-methylpyridin-3-ylboronic acid lies in its dimethylamino and methyl substituents, which enhance its solubility and reactivity in aqueous-organic mixed solvents. Researchers frequently employ it as a building block for constructing complex heterocycles, particularly in the development of cancer therapeutics and central nervous system (CNS) drugs. Recent publications highlight its role in optimizing drug-like properties such as bioavailability and metabolic stability.

In the context of green chemistry trends, this compound aligns with the industry's shift toward atom-economical synthesis. Its boronic acid moiety enables efficient C-C bond formation with minimal byproducts, addressing environmental concerns tied to traditional coupling methods. Laboratories focusing on high-throughput screening often prioritize 1223527-80-7 due to its compatibility with automated synthesis platforms.

From a commercial perspective, 6-(Dimethylamino)-5-methylpyridin-3-ylboronic acid is cataloged by major chemical suppliers as a research-grade reagent, typically with >95% purity. Analytical techniques like HPLC and NMR are routinely used for quality verification. Storage recommendations emphasize protection from moisture at -20°C to preserve its boronate ester stability, a critical consideration for long-term usability.

Emerging applications include its integration into proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The compound's pyridine core serves as an ideal linker for recruiting E3 ubiquitin ligases, making it valuable for next-generation biologics development. This aligns with the growing interest in degrader technologies across academic and industrial R&D sectors.

For researchers troubleshooting Suzuki coupling yields, optimizing reaction conditions with 1223527-80-7 often involves palladium catalyst selection (e.g., Pd(dppf)Cl₂) and base choice (K₂CO₃ vs. CsF). Recent patent literature reveals its incorporation into BTK inhibitors and JAK-STAT pathway modulators, reflecting its relevance in immuno-oncology applications.

The compound's structure-activity relationship (SAR) studies demonstrate that its electron-donating dimethylamino group significantly influences π-stacking interactions with aromatic amino acids in target proteins. Such insights are crucial for fragment-based drug design, where subtle modifications can dramatically alter binding affinity.

In summary, 6-(Dimethylamino)-5-methylpyridin-3-ylboronic acid (CAS 1223527-80-7) represents a multifaceted tool for medicinal chemists and process chemists alike. Its balanced reactivity profile and compatibility with parallel synthesis methodologies ensure its continued prominence in hit-to-lead optimization pipelines worldwide.